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Compound Name:
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An In-depth Technical Guide to the Physicochemical Properties of 1-(Benzyloxy)-4-bromo-2-
fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Benzyloxy)-4-bromo-2-fluorobenzene is a halogenated aromatic ether with significant
applications as a building block in organic synthesis, particularly in the development of novel
pharmaceutical compounds. A thorough understanding of its physical and chemical properties
is essential for its safe handling, effective use in synthetic protocols, and for the
characterization of its downstream products. This technical guide provides a comprehensive
overview of the physical appearance and key physicochemical characteristics of 1-
(Benzyloxy)-4-bromo-2-fluorobenzene, supported by tabulated data and generalized
experimental methodologies.

Physical Properties

1-(Benzyloxy)-4-bromo-2-fluorobenzene is typically supplied as a white, fused solid at room
temperature.[1] Its solid form is a key characteristic for its storage and handling in a laboratory
setting. The visual appearance is a primary indicator of purity, with significant deviations from a
white color potentially indicating the presence of impurities.
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Summary of Physical Data

The key physical and chemical identifiers for 1-(Benzyloxy)-4-bromo-2-fluorobenzene are
summarized in the table below for easy reference.

Property Value Reference
Appearance White Fused Solid [1]
Melting Point 31.0-37.0 °C [1]
Molecular Formula C13H10BrFO [1]
CAS Number 185346-79-6 [1]
IUPAC Name 4-(benzyloxy)-1-bromo-2- o

fluorobenzene

Experimental Protocols

The determination of the physical properties of a chemical compound like 1-(Benzyloxy)-4-
bromo-2-fluorobenzene follows standardized laboratory procedures. Below are generalized
methodologies for the key properties described.

Determination of Physical Appearance

Objective: To visually inspect and record the physical state, color, and form of the substance at
ambient temperature.

Methodology:

A sample of the compound is placed on a clean, dry watch glass or in a transparent
container.

o The sample is observed under adequate lighting against both a white and a dark background
to accurately determine its color.

e The physical form (e.qg., crystalline, amorphous, fused solid) is noted.

e Observations are recorded in a laboratory notebook.
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Determination of Melting Point

Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

Methodology:

A small, dry sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded. This range is reported as the melting point.

Logical Relationships and Workflows

The following diagrams illustrate the relationship between the chemical structure and its
physical properties, as well as a general workflow for the characterization of a chemical
compound.
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Chemical Structure
1-(Benzyloxy)-4-bromo-2-fluorobenzene
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Diagram 1: Structure-Property Relationship
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Diagram 2: General Experimental Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

